Cas no 885524-69-6 (6-amino-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-amino-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 885524-69-6
• MF: C₈H₇N₃O₄
• MW: 209.158881425858
• CID: 3108547
• PubChem ID: 7064004
• Update Time: 2025-04-21

6-amino-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-nitro-2H-1,4-benzoxazin-3(4H)-one
• G58349
• 101-609-5
• 6-amino-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• KKB52469
• MFCD07366371
• Z104510796
• CS-0234649
• 885524-69-6
• 6-amino-7-nitro-4H-1,4-benzoxazin-3-one
• EN300-14517
• 6-AMINO-7-NITRO-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• AKOS009031134

• Inchi： 1S/C8H7N3O4/c9-4-1-5-7(2-6(4)11(13)14)15-3-8(12)10-5/h1-2H,3,9H2,(H,10,12)
• InChI Key： UKMPWBSPQZCXLA-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(C(=CC1=2)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 209.04365571Da
• Monoisotopic Mass: 209.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones